![molecular formula C6H8F2N2O B1447877 [3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanol CAS No. 1803608-27-6](/img/structure/B1447877.png)
[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanol
Overview
Description
“[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanol” is a chemical compound with the CAS Number: 1803608-27-6 . It has a molecular weight of 162.14 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazole ring with difluoromethyl, methyl, and methanol groups attached in specific positions . The InChI code for this compound is 1S/C6H8F2N2O/c1-10-2-4(3-11)5(9-10)6(7)8/h2,6,11H,3H2,1H3 .Chemical Reactions Analysis
The compound has been involved in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .Physical And Chemical Properties Analysis
The compound is a powder at room temperature .Scientific Research Applications
Cytoprotective Antiulcer Activity
Pyrazole derivatives have been studied for their cytoprotective antiulcer activity. For instance, certain pyrazole compounds showed potent inhibition of HCl-ethanol-induced and water-immersion stress-induced ulcers in rats, indicating their potential as antiulcer agents with low acute toxicity (Ikeda et al., 1996).
Antinociceptive Effects
Novel pyrazoline methyl esters derived from pyrazole have been evaluated for their antinociceptive effects in chemical and thermal models of pain in mice, suggesting their utility as mild analgesics (Milano et al., 2008).
Antihyperglycemic Agents
Pyrazole derivatives have been explored as antihyperglycemic agents. A study on (4-substituted benzyl)(trifluoromethyl)pyrazoles and -pyrazolones showed significant reduction in plasma glucose levels in diabetic models, highlighting their potential in diabetes management (Kees et al., 1996).
Antidepressant Activity
Phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides have been synthesized and evaluated for antidepressant activity, showing promising results in reducing immobility time in animal models, which could indicate potential as antidepressant medications (Mathew et al., 2014).
Synthesis and Bioevaluation
The synthesis and bioevaluation of pyrazole derivatives have been reviewed, highlighting their importance in pharmaceutical and agrochemical applications due to their diverse biological activities (Sheetal et al., 2018).
Mechanism of Action
Target of Action
The primary target of [3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanol is the enzyme succinate dehydrogenase (SDH) . This enzyme plays a crucial role in the mitochondrial respiration chain, specifically in the complex II .
Mode of Action
This compound acts by inhibiting the activity of succinate dehydrogenase . This inhibition disrupts the normal function of the mitochondrial respiration chain, leading to a decrease in energy production within the cell .
Biochemical Pathways
The inhibition of succinate dehydrogenase by this compound affects the tricarboxylic acid (TCA) cycle or Krebs cycle . The TCA cycle is a series of chemical reactions used by all aerobic organisms to generate energy. The inhibition of SDH disrupts this cycle, leading to a decrease in ATP production and an accumulation of succinate in the mitochondria .
Result of Action
The result of the action of this compound is a decrease in cellular energy production due to the disruption of the TCA cycle . This can lead to a variety of downstream effects, including cell death, particularly in organisms that are highly dependent on aerobic respiration.
Safety and Hazards
Future Directions
properties
IUPAC Name |
[3-(difluoromethyl)-1-methylpyrazol-4-yl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2N2O/c1-10-2-4(3-11)5(9-10)6(7)8/h2,6,11H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUZVVVXMMTUHBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)F)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1803608-27-6 | |
Record name | [3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.